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Troglitazone: Basic Chemical & Solubility Data

The table below summarizes key information for handling troglitazone in a research setting.

Property Specification Source / Context

Molecular Weight 441.54 g/mol [1]

Purity ≥98% (HPLC) [1]

Storage Condition Store at -20°C [1]

Solubility (DMSO) ~100 mM (44.15 mg/mL) [1]

Primary Biological Target PPARγ (EC₅₀ = 550 nM for human) [2]

Melting Point ~175 °C (drug substance) [3]

Aqueous Solubility ~10 μg/mL (very low, for each isomer) [3]

Stability & Impurity Profile
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Understanding troglitazone's stability is critical for obtaining reliable experimental results.

Photooxidation: The chroman ring in troglitazone is highly reactive with singlet oxygen, much like
alpha-tocopherol (Vitamin E). Photooxidation leads to the formation of quinone and quinone
epoxide as major stable products [4]. This confirms that the compound is photosensitive.
Process and Degradation Impurities: Impurity profile studies have identified several process-

related impurities and degradation products. These impurities were characterized using techniques
like LC-MS, NMR, and single-crystal X-ray diffraction [5] [6].

Recommended Handling & Storage Guidelines

Based on its chemical properties, the following handling procedures are recommended.

General Handling & Personal Protective Equipment (PPE): When handling organic solvents like
DMSO, proper training and PPE are required, including safety glasses or goggles, gloves, and a
lab coat [7]. All work involving weighing and solution preparation should be performed in a fume
hood to minimize inhalation exposure [7].

Storage: The product should be stored at -20°C [1]. Given its photosensitive nature, the powder and
stock solutions should be protected from light, for instance, by using amber vials or wrapping
containers in aluminum foil.
Solvent Preparation: Due to its low aqueous solubility, troglitazone typically must be dissolved in a

solvent like DMSO to create a concentrated stock solution (e.g., 10-100 mM) before dilution in
aqueous buffers [2] [1].

Experimental Workflow for Handling Troglitazone

The following diagram outlines a general workflow for preparing and using troglitazone in experiments,

incorporating the safety and stability considerations previously discussed.
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Start: Retrieve Troglitazone

Storage at -20°C
Protect from Light

Weighing Powder

Bring to room temp in fume hood

Prepare Stock Solution
(in DMSO, in fume hood)

Wear appropriate PPE

Waste Disposal

Dispose contaminated tipsAliquot & Store

Aliquot to avoid freeze-thaw

Use in Experiment
(Dilute in aqueous buffer)

Click to download full resolution via product page

Troubleshooting Common Issues

Precipitation in Aqueous Buffer: This is expected due to the very low aqueous solubility. Ensure the
final concentration of DMSO is tolerated by your experimental system (typically ≤0.1-1%). Vortex and

visually inspect solutions after dilution.
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Loss of Biological Activity: This could result from chemical degradation.

Confirm storage conditions: Ensure the compound is stored at -20°C and protected from
light.

Check solution age: For maximum reproducibility, use freshly prepared stock solutions. If
reusing aliquots, avoid repeated freeze-thaw cycles.

Unknown HPLC Peaks: This suggests the formation of degradation products or the presence of
impurities. Review the impurity profile literature and compare retention times and mass spectra [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s545968?utm_src=pdf-bulk
https://www.smolecule.com/products/s545968?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

